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Compound of Interest

Compound Name: Vinyl acetate vinyl alcohol polymer

Cat. No.: B1592805

From Precursor to Product: The Synthesis
Pathway

Unlike most vinyl polymers, PVA is not synthesized by the direct polymerization of its
corresponding monomer, vinyl alcohol, because it is thermodynamically unstable and
tautomerizes to acetaldehyde.[1] Instead, PVA is produced commercially through the hydrolysis
of polyvinyl acetate.[2] This process, often a base-catalyzed transesterification with ethanol,
replaces the acetate groups of PVAc with hydroxyl groups.[1][3] The extent of this hydrolysis
can be controlled, leading to different grades of PVA with varying properties.[4][5]

The fundamental relationship between PVAc and PVA is illustrated in the following synthesis
pathway.
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Synthesis of PVA from PVAc

Polyvinyl Acetate (PVAc) Synthesis

: Free Radical Polyvinyl Acetate
Vinyl Acetate Monomer Polymerization [CHzCH(OAQ)]n

Polyvinyl Alcohol (PVA) Synthesis

Hydrolysis Polyvinyl Alcohol
(e.g., with NaOH/Ethanol) [CH2CH(OH)]n
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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